![molecular formula C18H18N4O3 B254630 N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide](/img/structure/B254630.png)
N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide
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Overview
Description
N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide, also known as LK-423, is a small molecule compound that has been synthesized for scientific research purposes. It has been found to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
The mechanism of action of N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide involves the inhibition of various signaling pathways that are involved in the growth and survival of cancer cells, the accumulation of beta-amyloid plaques in the brain, and the protection of dopaminergic neurons from oxidative stress-induced damage. This compound has been found to inhibit the PI3K/Akt/mTOR pathway, the NF-kB pathway, and the JAK/STAT pathway, among others.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the reduction of beta-amyloid plaques in the brain, and the protection of dopaminergic neurons from oxidative stress-induced damage. This compound has also been found to have anti-inflammatory effects and to modulate the immune response.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide in lab experiments is its high selectivity and potency. This compound has been found to be highly effective in inhibiting various signaling pathways that are involved in disease progression. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide. One direction is to further investigate its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Another direction is to develop more efficient synthesis methods to improve the yield and purity of this compound. Additionally, the development of more water-soluble analogs of this compound may improve its efficacy in vivo. Finally, the use of this compound in combination with other drugs may enhance its therapeutic potential and reduce the risk of drug resistance.
Synthesis Methods
The synthesis of N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide involves the condensation reaction of 3-aminoisoindole and 2-(2-ethoxyphenoxy)acetyl chloride in the presence of a base catalyst. The resulting compound is then purified using column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N-[(E)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, this compound has been found to reduce the accumulation of beta-amyloid plaques in the brain, which are a hallmark of the disease. In Parkinson's disease research, this compound has been found to protect dopaminergic neurons from oxidative stress-induced damage.
properties
Molecular Formula |
C18H18N4O3 |
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Molecular Weight |
338.4 g/mol |
IUPAC Name |
N-[(Z)-(3-aminoisoindol-1-ylidene)amino]-2-(2-ethoxyphenoxy)acetamide |
InChI |
InChI=1S/C18H18N4O3/c1-2-24-14-9-5-6-10-15(14)25-11-16(23)21-22-18-13-8-4-3-7-12(13)17(19)20-18/h3-10H,2,11H2,1H3,(H,21,23)(H2,19,20,22) |
InChI Key |
LWLOEWCRDNTTAM-UHFFFAOYSA-N |
Isomeric SMILES |
CCOC1=CC=CC=C1OCC(=O)N/N=C/2\C3=CC=CC=C3C(=N2)N |
SMILES |
CCOC1=CC=CC=C1OCC(=O)NN=C2C3=CC=CC=C3C(=N2)N |
Canonical SMILES |
CCOC1=CC=CC=C1OCC(=O)NN=C2C3=CC=CC=C3C(=N2)N |
Origin of Product |
United States |
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